Cas no 1196154-93-4 (4-bromo-5-methyl-pyridine-2-carboxylic acid)

• Product Name: 4-bromo-5-methyl-pyridine-2-carboxylic acid
• CAS No: 1196154-93-4
• MF: C₇H₆BrNO₂
• MW: 216.032041072845
• MDL: MFCD13190305
• CID: 1088587
• PubChem ID: 66628510
• Update Time: 2025-10-31

4-bromo-5-methyl-pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methylpicolinic acid
• 4-Bromo-5-methylpyridin-2-carboxylic acid
• 4-bromo-5-methylpyridine-2-carboxylic acid
• 4-BroMo-5-Methyl-pyridine-2-carboxylic acid
• AK137974
• 2-Pyridinecarboxylic acid, 4-bromo-5-methyl-
• FCH1326089
• AB70164
• AX8242687
• 4-Bromo-5-methyl-2-pyridinecarboxylic acid, AldrichCPR
• DTXSID60735467
• 1196154-93-4
• AKOS022173641
• DA-18049
• MFCD13190305
• A892509
• EN300-703053
• C71660
• WXB15493
• SCHEMBL232024
• SY046115
• 4-Bromo-5-methylpicolinicacid
• CS-W007217
• DS-5934
• 4-bromo-5-methyl-pyridine-2-carboxylic acid

• MDL： MFCD13190305
• Inchi： 1S/C7H6BrNO2/c1-4-3-9-6(7(10)11)2-5(4)8/h2-3H,1H3,(H,10,11)
• InChI Key： QBHUWQKVSFENQT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=NC=C1C

Computed Properties

• Exact Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-bromo-5-methyl-pyridine-2-carboxylic acid

Comprehensive Overview of 4-Bromo-5-methyl-pyridine-2-carboxylic acid (CAS 1196154-93-4): Properties, Applications, and Industry Insights

4-Bromo-5-methyl-pyridine-2-carboxylic acid (CAS 1196154-93-4) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyridine derivative features a carboxylic acid functional group, making it a versatile building block for drug discovery and material science. With the increasing demand for small molecule inhibitors and biologically active compounds, this chemical has gained significant attention in recent years.

The molecular structure of 4-Bromo-5-methyl-pyridine-2-carboxylic acid combines a pyridine core with strategic substitutions at the 4-, 5-, and 2-positions. The bromine atom at the 4-position enables further functionalization via cross-coupling reactions, while the methyl group enhances lipophilicity for improved bioavailability. Researchers frequently employ this compound as a precursor for kinase inhibitors, particularly in oncology and inflammation-related drug development.

Recent trends in medicinal chemistry highlight the growing importance of halogenated pyridines like CAS 1196154-93-4. A 2023 survey of PubMed publications reveals a 42% increase in studies referencing bromopyridine derivatives compared to the previous five-year period. This surge correlates with breakthroughs in targeted cancer therapies and protein degradation technologies such as PROTACs, where the compound's structural features prove invaluable.

From a synthetic perspective, 4-Bromo-5-methyl-pyridine-2-carboxylic acid demonstrates excellent reactivity in palladium-catalyzed reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings. Its carboxylic acid moiety allows straightforward conversion to amides, esters, or other derivatives, addressing the pharmaceutical industry's need for structural diversity. These properties make it particularly valuable for developing next-generation therapeutics with improved target selectivity and reduced off-target effects.

Environmental and green chemistry considerations have also shaped recent applications of CAS 1196154-93-4. Manufacturers now emphasize atom-efficient synthesis routes and catalytic processes to minimize waste generation. The compound's stability under continuous flow conditions has made it a candidate for process intensification strategies, aligning with the industry's shift toward sustainable manufacturing practices.

Analytical characterization of 4-Bromo-5-methyl-pyridine-2-carboxylic acid typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The bromine atom produces distinctive splitting patterns in 1H NMR spectra, while the carboxylic proton appears as a broad singlet. These features facilitate quality control in GMP-compliant production, ensuring batch-to-batch consistency for critical research applications.

Emerging applications in material science have expanded the utility of this compound beyond life sciences. Researchers are exploring its incorporation into organic electronic materials, where the electron-withdrawing bromine and carboxylic acid group can tune charge transport properties. Such developments respond to the growing demand for flexible electronics and organic photovoltaics in renewable energy technologies.

The global market for functionalized pyridines like CAS 1196154-93-4 is projected to grow at 6.8% CAGR through 2030, driven by pharmaceutical R&D investments. Leading suppliers now offer custom scale-up services and derivatization packages to accelerate drug discovery programs. Proper storage recommendations include protection from moisture at 2-8°C to maintain long-term stability of this crystalline solid.

For researchers investigating structure-activity relationships (SAR), 4-Bromo-5-methyl-pyridine-2-carboxylic acid provides a strategic starting point. Its balanced lipophilicity profile (predicted LogP ~1.8) and hydrogen bonding capacity make it particularly valuable for optimizing drug-like properties. Recent patent analyses show its incorporation in clinical candidates targeting protein kinases and epigenetic regulators, underscoring its relevance in modern drug design.

Safety considerations for handling this compound emphasize standard laboratory precautions including PPE and proper ventilation. While not classified as hazardous under current regulations, its bromine content warrants careful waste management. The scientific community continues to develop improved bromination methods to enhance the sustainability profile of such valuable intermediates.